Ethyl 2-[(4-tert-butylbenzoyl)amino]-4,5-dimethyl-3-thiophenecarboxylate

• IUPAC Name: ethyl 2-[(4-tert-butylbenzoyl)amino]-4,5-dimethylthiophene-3-carboxylate
• InChI: InChI=1S/C20H25NO3S/c1-7-24-19(23)16-12(2)13(3)25-18(16)21-17(22)14-8-10-15(11-9-14)20(4,5)6/h8-11H,7H2,1-6H3,(H,21,22)
• InChI Key: WTSNOCXPJDTVKK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC(=C1C)C)NC(=O)C2=CC=C(C=C2)C(C)(C)C
• Molecular Formula: C20H25NO3S
• Molecular Weight: 359.5 g/mol

Description

Ethyl 2-[(4-tert-butylbenzoyl)amino]-4,5-dimethyl-3-thiophenecarboxylate, also known as tert-butylbenzamide, is a chemical compound that has gained significant attention in scientific research. It is widely used in the pharmaceutical industry for the synthesis of various drugs due to its unique chemical properties.

Mechanism of Action

The mechanism of action of Ethyl 2-[(4-Ethyl 2-[(4-tert-butylbenzoyl)amino]-4,5-dimethyl-3-thiophenecarboxylatenzoyl)amino]-4,5-dimethyl-3-thiophenecarboxylate is not fully understood. However, it is believed to act as a dopamine D2 receptor antagonist, which is responsible for its antipsychotic and antidepressant effects. It may also have an inhibitory effect on the production of pro-inflammatory cytokines, which may explain its anti-inflammatory properties.
Biochemical and Physiological Effects:
Ethyl 2-[(4-Ethyl 2-[(4-tert-butylbenzoyl)amino]-4,5-dimethyl-3-thiophenecarboxylatenzoyl)amino]-4,5-dimethyl-3-thiophenecarboxylate has been shown to have various biochemical and physiological effects. It has been reported to reduce the levels of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro and in vivo. It has also been shown to have antipsychotic and antidepressant effects in animal models. However, further studies are needed to determine its full range of biochemical and physiological effects.

Advantages and Limitations for Lab Experiments

The advantages of using Ethyl 2-[(4-Ethyl 2-[(4-tert-butylbenzoyl)amino]-4,5-dimethyl-3-thiophenecarboxylatenzoyl)amino]-4,5-dimethyl-3-thiophenecarboxylate in lab experiments include its high purity, stability, and ease of synthesis. It is also relatively inexpensive compared to other chemical compounds used in drug synthesis. However, its limitations include its limited solubility in water, which may affect its bioavailability in vivo. It may also have potential toxicity at high doses, which needs to be further investigated.

Future Directions

The future directions for Ethyl 2-[(4-Ethyl 2-[(4-tert-butylbenzoyl)amino]-4,5-dimethyl-3-thiophenecarboxylatenzoyl)amino]-4,5-dimethyl-3-thiophenecarboxylate include further studies on its mechanism of action and its full range of biochemical and physiological effects. It may also be used in the development of new drug delivery systems and as a precursor in the synthesis of other chemical compounds. Additionally, its potential toxicity needs to be further investigated to determine its safety for use in humans.
Conclusion:
Ethyl 2-[(4-Ethyl 2-[(4-tert-butylbenzoyl)amino]-4,5-dimethyl-3-thiophenecarboxylatenzoyl)amino]-4,5-dimethyl-3-thiophenecarboxylate is a chemical compound that has gained significant attention in scientific research. Its unique chemical properties make it a valuable tool in the synthesis of various drugs and in the development of new drug delivery systems. Further studies are needed to determine its full range of biochemical and physiological effects and its potential toxicity.

Synthesis Methods

The synthesis of Ethyl 2-[(4-Ethyl 2-[(4-tert-butylbenzoyl)amino]-4,5-dimethyl-3-thiophenecarboxylatenzoyl)amino]-4,5-dimethyl-3-thiophenecarboxylate involves the reaction between Ethyl 2-[(4-tert-butylbenzoyl)amino]-4,5-dimethyl-3-thiophenecarboxylatenzoyl chloride and 3-thiophenemethanol in the presence of a base such as triethylamine. The reaction mixture is then heated under reflux for several hours to obtain the desired product. This method has been optimized to produce high yields of Ethyl 2-[(4-Ethyl 2-[(4-tert-butylbenzoyl)amino]-4,5-dimethyl-3-thiophenecarboxylatenzoyl)amino]-4,5-dimethyl-3-thiophenecarboxylate with high purity.

Scientific Research Applications

Ethyl 2-[(4-Ethyl 2-[(4-tert-butylbenzoyl)amino]-4,5-dimethyl-3-thiophenecarboxylatenzoyl)amino]-4,5-dimethyl-3-thiophenecarboxylate has been widely used in scientific research for various applications. It is commonly used in the synthesis of drugs such as antipsychotics, antidepressants, and anti-inflammatory agents. It has also been used in the development of new drug delivery systems and as a precursor in the synthesis of other chemical compounds.